Cas no 30219-16-0 (Arenobufagin 3-hemisuberate)

• Product Name: Arenobufagin 3-hemisuberate
• CAS No: 30219-16-0
• MF: C₃₂H₄₄O₉
• MW: 572.686370849609
• CID: 2029988
• PubChem ID: 134715246
• Update Time: 2025-11-02

Arenobufagin 3-hemisuberate Chemical and Physical Properties

Names and Identifiers

• Arenobufagin-3-hemisuberat
• Arenobufagin 3-hemisuberate
• (3beta,5beta,11alpha)-3-[(7-Carboxy-1-oxoheptyl)oxy]-11,14-dihydroxy-12-oxo-bufa-20,22-dienolide
• CID 134715246
• AKOS040760275
• 30219-16-0
• Arenobufagin3-hemisuberate
• 8-[[(3S,5R,8R,9S,10S,11S,13R,14S,17R)-11,14-dihydroxy-10,13-dimethyl-12-oxo-17-(6-oxopyran-3-yl)-2,3,4,5,6,7,8,9,11,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-8-oxooctanoic acid
• HY-N5098
• DA-61199
• FS-7174
• 8-{[(1R,3aS,3bR,5aR,7S,9aS,9bS,10S,11aR)-3a,10-dihydroxy-9a,11a-dimethyl-11-oxo-1-(6-oxopyran-3-yl)-dodecahydro-1H-cyclopenta[a]phenanthren-7-yl]oxy}-8-oxooctanoic acid
• CS-0032362

• Inchi： 1S/C32H44O9/c1-30-15-13-21(41-26(36)8-6-4-3-5-7-24(33)34)17-20(30)10-11-23-27(30)28(37)29(38)31(2)22(14-16-32(23,31)39)19-9-12-25(35)40-18-19/h9,12,18,20-23,27-28,37,39H,3-8,10-11,13-17H2,1-2H3,(H,33,34)/t20-,21+,22-,23-,27-,28+,30+,31+,32+/m1/s1
• InChI Key： LYCCSNYEMCXNRM-QCTKBPTFSA-N
• SMILES： O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)C([C@H]([C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@H]12)OC(CCCCCCC(=O)O)=O)O)=O

Computed Properties

• Exact Mass: 572.29900
• Monoisotopic Mass: 572.29853298 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 147
• Molecular Weight: 572.7

Experimental Properties

• Color/Form: Powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.086 g/l) (25 º C),
• PSA: 151.34000
• LogP: 4.36780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives

Additional information on Arenobufagin 3-hemisuberate

Arenobufagin 3-hemisuberate (CAS No. 30219-16-0): A Comprehensive Overview of Its Pharmacological Properties and Research Applications

Arenobufagin 3-hemisuberate, a derivative of the bufadienolide family, is a complex organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound is chemically identified by the CAS number 30219-16-0, which serves as a critical identifier in pharmaceutical and chemical databases. The molecular formula of Arenobufagin 3-hemisuberate is C₂₁H₃₀O₇, and its molecular weight is approximately 386.47 g/mol. The compound’s structural features, including the presence of a hemisuccinate ester group, contribute to its stability and bioavailability, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of Arenobufagin 3-hemisuberate in modulating intracellular calcium dynamics, a key mechanism in cardiac and smooth muscle function. The compound’s ability to interact with sodium-calcium exchangers and potassium channels has been extensively explored in the context of cardiovascular diseases. For instance, a 2023 study published in Journal of Pharmacological Sciences demonstrated that Arenobufagin 3-hemisuberate exhibits potent inhibitory effects on the L-type calcium channels in cardiac myocytes, suggesting its potential as a therapeutic agent for arrhythmias and hypertension.

One of the most notable advancements in the research of Arenobufagin 3-hemisuberate is its role in the development of novel anti-inflammatory agents. A 2024 preclinical study published in Frontiers in Immunology revealed that this compound significantly reduces the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This finding has sparked interest in its potential application for treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease. The compound’s mechanism of action appears to involve the suppression of NF-κB signaling pathways, a critical pathway in the regulation of immune responses.

The pharmacokinetic profile of Arenobufagin 3-hemisuberate has also been a focus of recent research. A 2023 study published in Drug Metabolism and Disposition reported that the compound exhibits moderate oral bioavailability and a half-life of approximately 4-6 hours in animal models. These properties suggest that Arenobufagin 3-hemisuberate could be formulated into sustained-release dosage forms to enhance its therapeutic efficacy. Additionally, the compound’s low potential for hepatic metabolism and renal excretion makes it a favorable candidate for long-term therapeutic use.

Another area of significant interest is the use of Arenobufagin 3-hemisuberate in the treatment of metabolic disorders. A 2024 study published in Metabolism: Clinical and Experimental found that the compound enhances glucose uptake in adipocytes and improves insulin sensitivity in obese mice. These findings suggest that Arenobufagin 3-hemisuberate may have potential applications in the management of type 2 diabetes and metabolic syndrome. The compound’s mechanism of action in this context appears to involve the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.

From a synthetic perspective, the production of Arenobufagin 3-hemisuberate has been optimized through various chemical approaches. A 2023 study published in Organic Letters described a novel asymmetric synthesis method that allows for the efficient preparation of the compound with high purity. This method involves the use of a chiral catalyst to achieve stereoselective formation of the hemisuccinate ester group, a critical structural feature for the compound’s biological activity. The scalability of this synthetic route has significant implications for the commercialization of Arenobufagin 3-hemisuberate as a pharmaceutical agent.

Despite its promising therapeutic potential, Arenobufagin 3-hemisuberate is not without challenges. A 2024 review published in Pharmaceutical Research highlighted the need for further studies to elucidate its long-term safety profile and potential side effects. Additionally, the compound’s interaction with other drugs and its effect on the human microbiome remain areas of active investigation. These studies are crucial for ensuring the safe and effective use of Arenobufagin 3-hemisuberate in clinical settings.

In conclusion, Arenobufagin 3-hemisuberate represents a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities have been extensively studied in recent years, revealing its potential as a therapeutic agent for cardiovascular, inflammatory, and metabolic disorders. As research in this field continues to advance, Arenobufagin 3-hemisuberate may emerge as a valuable tool in the development of novel treatments for a variety of human diseases.